Cas no 1359658-44-8 ((R)-tert-Butyl 2-cyanopiperazine-1-carboxylate)

• Product Name: (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate
• CAS No: 1359658-44-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• MDL: MFCD21364722
• CID: 2093736
• PubChem ID: 56932107
• Update Time: 2025-10-28

(R)-tert-Butyl 2-cyanopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate
• (R)-tert-Butyl2-cyanopiperazine-1-carboxylate
• AKOS025146827
• MFCD21364722
• CS-0048645
• AS-33940
• tert-butyl (2R)-2-cyanopiperazine-1-carboxylate
• (R)-1-N-Boc-2-cyanopiperazine
• 1359658-44-8

• MDL： MFCD21364722
• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)13-5-4-12-7-8(13)6-11/h8,12H,4-5,7H2,1-3H3/t8-/m0/s1
• InChI Key： YCIUFWZZINYMBA-QMMMGPOBSA-N
• SMILES： O(C(N1CCNC[C@@H]1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate

(R)-tert-Butyl 2-cyanopiperazine-1-carboxylate and Its Significance in Modern Chemical Biology

(R)-tert-Butyl 2-cyanopiperazine-1-carboxylate, with the CAS number 1359658-44-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the piperazine derivative class, which is widely recognized for its diverse biological activities and utility in drug development. The unique structural features of (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate, particularly the presence of a cyanide group and a tert-butyl moiety, contribute to its distinctive chemical properties and potential applications.

The stereochemistry of this compound, specifically the (R) configuration, plays a crucial role in determining its biological efficacy. In recent years, there has been growing interest in chiral compounds due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The (R)-configuration of (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate makes it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate is its potential as a precursor in the synthesis of more complex molecules. Piperazine derivatives are known to interact with various biological targets, including enzymes and receptors. The cyanide group in this compound can be further functionalized, allowing for the creation of a wide range of derivatives with tailored properties. This flexibility makes it an attractive building block for medicinal chemists.

Recent studies have highlighted the importance of piperazine derivatives in the treatment of neurological disorders. For instance, compounds structurally related to (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate have shown promise in preclinical trials for conditions such as depression and anxiety. The ability of these compounds to modulate neurotransmitter systems makes them particularly relevant in the search for new treatments.

The tert-butyl group in (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate also contributes to its stability and bioavailability, which are critical factors in drug development. This group helps to prevent unwanted metabolic degradation, ensuring that the compound remains active within the biological system. Additionally, the presence of a cyanide group can enhance binding affinity to certain biological targets, improving the overall efficacy of potential therapeutic agents.

In addition to its pharmaceutical applications, (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate has found utility in academic research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a reference point, researchers can gain insights into how different molecular structures influence biological activity. This knowledge can then be applied to the design of more effective drugs.

The synthesis of (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity necessitates careful control over reaction conditions and stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale. These advancements are crucial for supporting both academic research and industrial applications.

The future prospects for (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to grow, so does the demand for innovative compounds like this one. The ability to modify its structure and explore new synthetic pathways ensures that it will remain at the forefront of chemical biology research.

In conclusion, (R)-tert-Butyl 2-cyanopiperazine-1-carboxylate is a compound with significant potential in both pharmaceutical development and academic research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset in the pursuit of new treatments for neurological disorders and other conditions. As research continues to uncover new applications for this compound, its importance is likely to grow even further.